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Compound of Interest

Compound Name: 18-Carboxy dinor Leukotriene B4

Cat. No.: B15601555

This guide provides immediate, essential safety and logistical information for handling 18-
Carboxy dinor Leukotriene B4 in a laboratory setting. The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals while
maintaining the integrity of experimental protocols. This substance is intended for laboratory
research use only and should not be used for human or veterinary purposes.[1][2]

Chemical and Safety Data Summary

18-Carboxy dinor Leukotriene B4 is a 3-oxidation metabolite of Leukotriene B4 (LTB4).[1][3]
It is often supplied as a solution in ethanol, which introduces specific handling requirements
due to its flammable nature.[2][4] The compound is classified as a dangerous good for
transport, underscoring the need for careful handling.[5]
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Property Value Source

CAS Number 102674-12-4 [1][5][6]

Molecular Formula C18H2606 [1][5]

Molecular Weight 338.4 g/mol [1][5]

Formulation A solution in ethanol [1112]

Purity =97% [1][2]

Storage Store at -20°C Cayman Chemical SDS
Signal Word Danger [4]

Hazard Statements

Highly flammable liquid and
vapor. Causes serious eye

irritation.

[4]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted for any specific protocol.[7] However,

the following table outlines the minimum required PPE for handling 18-Carboxy dinor

Leukotriene B4.

PPE Item

Specification

Rationale

Gloves

Chemical-resistant nitrile

gloves.[8]

To protect hands from

chemical exposure.

Eye Protection

Safety glasses with side

shields or goggles.[9]

To prevent splashes from

reaching the eyes.

Lab Coat

Standard laboratory coat, fully
buttoned.[9]

To protect skin and personal
clothing.

Respiratory Protection

Required if handling outside a

fume hood.

To minimize inhalation

exposure.

Handling and Operational Protocol
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All handling of 18-Carboxy dinor Leukotriene B4, particularly when in its flammable ethanol
solution, should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood to minimize inhalation and fire risk.[4][9]

Step-by-Step Handling Procedure:
e Preparation:
o Ensure all necessary PPE is correctly worn before entering the laboratory.[7]
o Verify that a chemical spill kit is readily accessible.
o Prepare the work area within a chemical fume hood.
o Compound Retrieval and Equilibration:
o Retrieve the vial of 18-Carboxy dinor Leukotriene B4 from -20°C storage.

o Allow the vial to equilibrate to room temperature before opening to prevent condensation
from contaminating the solution.

 Aliquoting and Dilution:
o Perform all dilutions and transfers within the chemical fume hood.
o Use only non-sparking tools.[4]
o Keep the container tightly closed when not in use.[4]

o Experimental Use:

o When adding the compound to experimental systems, use appropriate precision
dispensing tools (e.g., calibrated micropipettes).

o Minimize the generation of aerosols.
e Post-Experiment:

o Securely cap the stock solution vial and return it to -20°C storage.
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o Decontaminate all work surfaces with a suitable laboratory detergent.[9]
Spill and Emergency Procedures
In Case of a Spill:

o Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a
poorly ventilated space.

o Contain: For liquid spills, use a chemical absorbent pad or material to contain and soak up
the liquid.[9]

o Clean-Up: Carefully scoop or wipe up the absorbed material and place it into a designated
hazardous waste container.[9]

» Decontaminate: Clean the spill area with a suitable laboratory detergent and water. All
cleaning materials must also be disposed of as hazardous waste.[9]

» Report: Report the spill to the laboratory supervisor.[9]

Disposal Plan

The disposal of 18-Carboxy dinor Leukotriene B4 and any contaminated materials must
comply with local, state, and federal regulations.[9]

Waste Segregation and Disposal:
e Chemical Waste:

o Collect all waste containing 18-Carboxy dinor Leukotriene B4, including unused
solutions and contaminated labware (e.g., pipette tips, vials), in a designated, labeled, and
sealed hazardous waste container.[10]

o Do not mix with other waste streams.[10]

o Empty Containers:
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o If the original container is to be disposed of, it should be triple-rinsed with a suitable
solvent.[9] The rinsate must be collected and treated as hazardous waste.[9]

o After triple-rinsing and air-drying, and with the label defaced, the container may be

disposed of in regular trash, pending institutional policies.[9]
e Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE as hazardous waste.

Experimental Workflow
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Caption: Workflow for handling 18-Carboxy dinor Leukotriene B4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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